Cas no 58621-34-4 (Phenol, 4-ethyl-2-(2-propenyl)-)
58621-34-4 structure
Product Name:Phenol, 4-ethyl-2-(2-propenyl)-
CAS No:58621-34-4
MF:C11H14O
MW:162.228263378143
CID:341458
PubChem ID:14339292
Update Time:2025-04-19
Phenol, 4-ethyl-2-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-ethyl-2-(2-propenyl)-
- 4-ethyl-2-prop-2-enylphenol
- SCHEMBL5882568
- AKOS005352552
- DTXSID20559085
- 58621-34-4
- 4-Ethyl-2-(prop-2-en-1-yl)phenol
-
- Inchi: 1S/C11H14O/c1-3-5-10-8-9(4-2)6-7-11(10)12/h3,6-8,12H,1,4-5H2,2H3
- InChI Key: UUZKCICQRDGSJI-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CC=C)CC
Computed Properties
- Exact Mass: 162.10452
- Monoisotopic Mass: 162.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-ethyl-2-(2-propenyl)- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
58621-34-4 (Phenol, 4-ethyl-2-(2-propenyl)-) Related Products
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